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Compound of Interest

Compound Name: 1-(2-bromoethyl)-1H-pyrazole

CAS No.: 119291-22-4

Cat. No.: B049434

Get Quote

Optimization, Reactivity, and Application in
Medicinal Chemistry
Executive Summary
1-(2-Bromoethyl)-1H-pyrazole is a specialized bifunctional building block characterized by a

pyrazole nitrogen heterocycle linked to a reactive alkyl bromide "warhead." Unlike simple alkyl

halides, the proximity of the pyrazole ring influences the electrophilicity of the ethyl linker and

introduces specific stability challenges, notably the risk of elimination to 1-vinylpyrazole.

This guide moves beyond standard datasheet parameters to address the practical challenges

of synthesizing and handling this compound. It focuses on maximizing mono-alkylation

selectivity during synthesis and utilizing the molecule as a robust "linker" in the development of

kinase inhibitors and PROTACs (Proteolysis Targeting Chimeras).

Chemical Identity & Physiochemical Profile[1]
Table 1: Technical Datasheet
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Parameter Specification Notes

CAS Number 119291-22-4 Primary identifier.

IUPAC Name 1-(2-Bromoethyl)pyrazole

Molecular Formula

Molecular Weight 175.03 g/mol

Appearance Colorless to pale yellow liquid
Darkens upon storage

(oxidation/polymerization).

Boiling Point 80–82 °C @ 2 Torr
High vacuum required for

purification.

Density ~1.55 g/cm³
Significantly denser than

water.

Solubility DCM, THF, Acetonitrile
Immiscible with water;

hydrolyzes slowly.

Stability Temperature Sensitive
Store at 2–8°C. Prone to

elimination (vinyl pyrazole).

Synthetic Routes & Process Optimization
The synthesis of 1-(2-bromoethyl)-1H-pyrazole presents a classic statistical challenge:

preventing the formation of the bis-alkylated byproduct, 1,2-bis(pyrazol-1-yl)ethane. Two

primary routes exist, each with distinct advantages depending on the scale and purity

requirements.

3.1 Comparative Synthetic Strategy

1H-Pyrazole

Route A: Direct Alkylation
(Scale-Up Preferred)

Route B: Alcohol Activation
(High Purity Preferred)

1,2-Dibromoethane
(10 equiv.) + NaOH/TBAB

Ethylene Carbonate
or 2-Bromoethanol

1-(2-Bromoethyl)-1H-pyrazole
 Major Product

Bis-alkylation Impurity
(1,2-bis(pyrazol-1-yl)ethane)

 Minor (if excess Br used)

2-(1H-pyrazol-1-yl)ethanol

PBr3 or SOBr2
(0°C to RT)

 High Purity
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Figure 1: Decision tree for synthetic route selection. Route A is cost-effective for bulk; Route B

avoids bis-alkylation.

3.2 Recommended Protocol: Phase Transfer Catalysis (Route A)
Rationale: While Route B (via alcohol) is cleaner, Route A is faster and uses cheaper reagents.

The key to success is the Phase Transfer Catalysis (PTC) method combined with a massive

excess of the alkylating agent to suppress dimerization.

Reagents:

1H-Pyrazole (1.0 eq)[1][2][3]

1,2-Dibromoethane (5.0 – 8.0 eq) [CRITICAL]

Tetrabutylammonium bromide (TBAB) (0.05 eq)

50% NaOH (aq) or Solid KOH (finely ground)

Step-by-Step Methodology:

Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer (magnetic stirring is often

insufficient for the biphasic interface) and a reflux condenser.

Solvent/Reagent Charge: Charge the flask with 1,2-dibromoethane. It serves as both the

reagent and the solvent. This high dilution factor is the primary mechanism to prevent the

pyrazole anion from attacking a newly formed product molecule.

Catalyst Addition: Add TBAB.

Base Addition: Add the base (50% NaOH) dropwise at 0°C.

Reaction: Add Pyrazole in portions. Warm to room temperature and stir vigorously. Monitor

via TLC (System: Hexane/EtOAc 3:1). The product spot (

) should appear; the bis-alkylated impurity stays at the baseline or has very low
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.

Workup: Decant the organic layer. Wash with water (2x) and brine (1x). Dry over anhydrous

.

Purification (The "Self-Validating" Step):

First, distill off the excess 1,2-dibromoethane under reduced pressure (recycle this).

Vacuum Distillation: Distill the residue at high vacuum (2 Torr). Collect the fraction boiling

at 80-82°C.

Validation: Check NMR.[4][5] The triplet at

ppm (

) and

ppm (

) must be distinct.

Reactivity & Mechanistic Considerations
The 2-bromoethyl side chain is a "spring-loaded" electrophile. The adjacent nitrogen lone pair

does not participate in resonance delocalization into the ethyl chain, but the inductive effect of

the pyrazole ring makes the

-hydrogens acidic, increasing the risk of elimination.

4.1 Reaction Pathways[6]
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1-(2-Bromoethyl)-1H-pyrazole

Path 1: SN2 Substitution
(Target Reaction)

 Nucleophile (R-NH2, R-SH)

Path 2: E2 Elimination
(Side Reaction)

 Strong Base / Heat

Path 3: Intramolecular Cyclization
(Storage Instability)

 Long-term storage / Heat

N-Alkylated Scaffold
(Drug Linker)

1-Vinylpyrazole
(Polymerization Risk)

Pyrazolium Salt
(Insoluble Solid)

Click to download full resolution via product page

Figure 2: Reactivity profile. Path 1 is desired; Path 2 and 3 must be suppressed by avoiding

strong bases and heat during storage.

4.2 Troubleshooting Common Failures
Problem: Low yield during coupling with amines.

Cause: Formation of 1-vinylpyrazole via E2 elimination.

Solution: Use non-nucleophilic bases (e.g., DIPEA) sparingly, or switch to

in Acetone/DMF at lower temperatures (40°C). Avoid NaH.

Problem: Solid precipitate forms in the bottle over months.

Cause: Auto-quaternization (Path 3 in diagram).

Solution: Store at -20°C. Re-distill before critical use.

Applications in Drug Discovery[8]
1-(2-Bromoethyl)-1H-pyrazole serves as a crucial "linker" motif in medicinal chemistry,

particularly for:
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Fragment-Based Drug Design (FBDD): It introduces the pyrazole moiety—a privileged

scaffold found in drugs like Celecoxib and Sildenafil—at a specific distance from a core

pharmacophore.

Kinase Inhibitors: The ethyl spacer allows the pyrazole to reach into specific hydrophobic

pockets (e.g., the ATP binding site) while maintaining flexibility.

PROTAC Linkers: The bromoethyl group is reacted with long-chain amines or piperazines to

create the "linker" region of a PROTAC, connecting an E3 ligase ligand to a protein of

interest (POI) ligand.

Example Workflow:

Scaffold-NH + Br-CH2-CH2-Pyrazole

Scaffold-N-CH2-CH2-Pyrazole

Safety & Handling (E-E-A-T)
Genotoxicity Warning: As an alkylating agent, this compound is potentially genotoxic and

mutagenic. It can alkylate DNA bases.

Handling: Always handle in a fume hood. Double-glove (Nitrile) is recommended.

Neutralization: Spills should be treated with a dilute solution of ammonia or ethanolamine to

quench the alkyl bromide before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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